Cas no 545379-54-2 (Thieno[2,3-d]pyrimidin-4(3H)-one, 3-(phenylmethyl)-2-propyl-)

• Product Name: Thieno[2,3-d]pyrimidin-4(3H)-one, 3-(phenylmethyl)-2-propyl-
• CAS No: 545379-54-2
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 354300
• PubChem ID: 54757111
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4(3H)-one, 3-(phenylmethyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-(phenylmethyl)-2-propyl-
• 3-benzyl-2-propylthieno[2,3-d]pyrimidin-4-one
• ZPEREAXSZZMUQZ-UHFFFAOYSA-N
• 3-benzyl-2-propylthieno[2,3-d]pyrimidin-4(3H)-one
• DTXSID60716478
• SCHEMBL5103773
• FT-0756108
• 545379-54-2

• Inchi： 1S/C16H16N2OS/c1-2-6-14-17-15-13(9-10-20-15)16(19)18(14)11-12-7-4-3-5-8-12/h3-5,7-10H,2,6,11H2,1H3
• InChI Key： ZPEREAXSZZMUQZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=C(CCC)N(C2=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.09848
• Monoisotopic Mass: 284.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines